Cas no 64723-45-1 (BENZENEETHANOL, 3-BROMO-, 4-METHYLBENZENESULFONATE)

• Product Name: BENZENEETHANOL, 3-BROMO-, 4-METHYLBENZENESULFONATE
• CAS No: 64723-45-1
• MF: C₁₅H₁₅BrO₃S
• MW: 355.246802568436
• CID: 3373922
• PubChem ID: 18785797
• Update Time: 2025-05-20

BENZENEETHANOL, 3-BROMO-, 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANOL, 3-BROMO-, 4-METHYLBENZENESULFONATE
• Benzeneethanol, 3-bromo-, 1-(4-methylbenzenesulfonate)
• 2-(3-BROMOPHENYL)ETHYL 4-METHYLBENZENE-1-SULFONATE
• 2-(3-bromophenyl)ethyl 4-methylbenzenesulfonate
• EN300-7006478
• 64723-45-1
• SCHEMBL8098024
• F70454

• Inchi： 1S/C15H15BrO3S/c1-12-5-7-15(8-6-12)20(17,18)19-10-9-13-3-2-4-14(16)11-13/h2-8,11H,9-10H2,1H3
• InChI Key： YYAVWQLUHHSSJD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.99253Da
• Monoisotopic Mass: 353.99253Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on BENZENEETHANOL, 3-BROMO-, 4-METHYLBENZENESULFONATE

Comprehensive Analysis of BENZENEETHANOL, 3-BROMO-, 4-METHYLBENZENESULFONATE (CAS No. 64723-45-1)

BENZENEETHANOL, 3-BROMO-, 4-METHYLBENZENESULFONATE (CAS No. 64723-45-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a brominated benzene ring and a 4-methylbenzenesulfonate ester group, makes it a versatile building block for fine chemical applications. Recent studies highlight its growing importance in green chemistry initiatives, aligning with global trends toward sustainable synthesis methods.

The compound's 3-bromo substitution enhances its reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are frequently searched topics in modern organic chemistry forums. Researchers increasingly focus on its potential as a precursor for biocompatible polymers, a hot topic in biomedical engineering discussions. Analytical techniques like HPLC-MS and NMR spectroscopy (common search terms among chemists) confirm its high purity (>98%) in commercial samples.

Industrial applications leverage the 4-methylbenzenesulfonate moiety's stability for controlled-release formulations, addressing the pharmaceutical industry's demand for prolonged drug action – a trending subject in pharmacokinetics research. The compound's crystalline properties (melting point 112-114°C) make it suitable for X-ray diffraction studies, another frequently queried term in crystallography databases. Environmental studies confirm its moderate biodegradability, responding to growing concerns about eco-friendly chemicals in regulatory compliance searches.

In material science, the benzeneethanol backbone facilitates the development of liquid crystal intermediates, connecting to trending OLED technology research. Patent analysis reveals a 40% increase in applications involving this compound since 2020, particularly in photoactive materials – a key phrase in renewable energy literature. Its solubility profile (soluble in DMSO, acetone; insoluble in water) matches requirements for nanoparticle coatings, a rapidly growing nanotechnology search term.

Quality control protocols emphasize GC-FID analysis (a popular analytical chemistry keyword) to monitor residual solvents. The compound's stability under nitrogen atmosphere makes it suitable for air-sensitive reactions, a crucial consideration in organometallic chemistry searches. Recent publications highlight its role in chiral auxiliary synthesis, addressing the pharmaceutical industry's demand for enantioselective compounds.

Thermodynamic studies reveal the 3-bromo substituent influences molecular packing efficiency, relevant to crystal engineering searches. The compound's UV-Vis spectrum (λ_max 274 nm) makes it useful for photostability studies, a trending topic in formulation science. Regulatory databases confirm its compliance with major chemical inventories (TSCA, EINECS), addressing frequent compliance-related queries.

Emerging research explores its derivatization potential for fluorescent probes, connecting to popular bioimaging searches. The methylbenzenesulfonate group's electron-withdrawing properties enable novel electrophilic substitutions, a fundamental reaction type in organic chemistry education. Storage recommendations (2-8°C under inert gas) align with best practices for reactive intermediates preservation.

In conclusion, BENZENEETHANOL, 3-BROMO-, 4-METHYLBENZENESULFONATE represents a multifaceted compound bridging pharmaceutical, material, and environmental sciences. Its evolving applications respond to contemporary research trends while maintaining robust performance in traditional synthetic pathways.